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Compound of Interest

Compound Name: 5-Fluoro-n,2-dimethylaniline

CAS No.: 881848-77-7

Cat. No.: B1437918

Get Quote

In the landscape of modern medicinal chemistry and material science, the strategic

incorporation of fluorine atoms into organic scaffolds is a cornerstone of molecular design.

Fluorinated compounds often exhibit profoundly altered physicochemical and biological

properties, including metabolic stability, lipophilicity, and binding affinity.[1] 5-Fluoro-N,2-
dimethylaniline, a substituted aromatic amine, represents a valuable building block within this

class of molecules. Its unique arrangement of a fluorine atom, a methyl group on the aromatic

ring, and a methyl group on the nitrogen atom provides a nuanced profile of steric and

electronic properties.

This guide serves as a comprehensive technical overview of the physical and chemical

characteristics of 5-Fluoro-N,2-dimethylaniline. As experimental data for this specific isomer

is not widely published, we will apply established principles of physical organic chemistry and

draw upon data from structurally related analogs to provide a predictive and practical

framework for its handling, characterization, and application.

Section 1: Molecular Structure and Chemical
Identity
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A precise understanding of a molecule's structure is fundamental to predicting its behavior. 5-
Fluoro-N,2-dimethylaniline combines the features of a secondary aniline with aromatic

fluorination and methylation.

Key Identifiers:

Chemical Name: 5-Fluoro-N,2-dimethylaniline

CAS Number: 881848-77-7[2][3]

Molecular Formula: C₈H₁₀FN[2]

Molecular Weight: 139.17 g/mol [2]

The structure features a fluorine atom at the C5 position, a methyl group at the C2 position,

and a secondary N-methyl amine. The fluorine atom, being highly electronegative, acts as a

weak electron-withdrawing group by induction but a weak electron-donating group by

resonance. This electronic influence, combined with the steric bulk of the ortho-methyl group,

significantly modulates the reactivity and basicity of the amine nitrogen.

Caption: Molecular Structure of 5-Fluoro-N,2-dimethylaniline.

Section 2: Core Physicochemical Properties
Direct experimental values for many physical properties of 5-Fluoro-N,2-dimethylaniline are

not readily available. The following table summarizes known data and provides expert

estimations based on trends observed in analogous compounds such as 5-Fluoro-2-

methylaniline (CAS 367-29-3)[4] and N,N-dimethylaniline (CAS 121-69-7).[5][6]
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Property Value / Predicted Value Rationale / Analog Data

Appearance
Colorless to light yellow/orange

liquid or low-melting solid

Typical for aromatic amines,

which can oxidize and darken

over time.[5][7]

Melting Point ~ 25-35 °C (Predicted)

Lower than 5-Fluoro-2-

methylaniline (36 °C)[4] due to

N-methylation disrupting

crystal packing, but likely solid

at room temp.

Boiling Point
~ 190-210 °C (at 760 mmHg)

(Predicted)

Expected to be similar to or

slightly higher than N,N-

dimethylaniline (193-194 °C)[5]

[6] due to the added fluorine

and methyl group increasing

molecular weight.

Density ~ 1.0 - 1.1 g/mL (Predicted)

Fluorination typically increases

density compared to non-

fluorinated analogs (N,N-

dimethylaniline: ~0.96 g/mL).

[6]

Solubility

Soluble in common organic

solvents (Ethanol, Acetone,

Chloroform, Ether).[8] Low

solubility in water.

The aromatic ring and methyl

groups confer nonpolar

character, while the secondary

amine offers some capacity for

hydrogen bonding. Water

solubility is expected to be low.

[5]

pKa (of conjugate acid) ~ 4.0 - 4.5 (Predicted)

The electron-withdrawing

fluorine atom is expected to

decrease the basicity of the

amine nitrogen compared to

N,N-dimethylaniline (pKa

~5.1).
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Section 3: A Practical Guide to Spectroscopic
Characterization
Verifying the identity and purity of 5-Fluoro-N,2-dimethylaniline is paramount. The following

section outlines the expected spectroscopic signatures and a logical workflow for

characterization.

Sample of
5-Fluoro-N,2-dimethylaniline

Mass Spectrometry (MS)
 Mol. Weight

(139.17)

NMR Spectroscopy
(¹H, ¹³C, ¹⁹F)

 Connectivity
& J-Coupling

Infrared (IR) Spectroscopy

 Functional
Groups

Structure Confirmed Purity Analysis (GC/HPLC) Quantify

Click to download full resolution via product page

Caption: Standard workflow for the structural elucidation of an organic molecule.

Step-by-Step Characterization Protocol
Mass Spectrometry (MS):

Objective: Confirm molecular weight.

Methodology: Prepare a dilute solution of the sample in a suitable volatile solvent (e.g.,

methanol or acetonitrile). Analyze using Electrospray Ionization (ESI) in positive mode.

Expected Result: A prominent molecular ion peak [M+H]⁺ at m/z 140.1. The fragmentation

pattern would likely show losses of methyl groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: Elucidate the precise atomic connectivity and confirm isomeric purity.

Methodology: Dissolve ~5-10 mg of the sample in 0.5 mL of a deuterated solvent (e.g.,

CDCl₃). Acquire ¹H, ¹³C, and ¹⁹F NMR spectra.

Predicted ¹H NMR Spectrum:
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Aromatic Protons (3H): Three distinct signals in the ~6.5-7.5 ppm range. The protons

will exhibit complex splitting patterns due to both H-H and H-F coupling.

N-H Proton (1H): A broad singlet, position variable, likely ~3.5-4.5 ppm.

N-Methyl Protons (3H): A singlet (or doublet if coupled to N-H) around ~2.8-3.0 ppm.

Ring-Methyl Protons (3H): A singlet around ~2.1-2.3 ppm.

Predicted ¹³C NMR Spectrum:

Aromatic Carbons: Eight distinct signals. The carbon directly attached to the fluorine

(C5) will show a large one-bond C-F coupling constant (¹JCF ≈ 240-260 Hz). Carbons

two (C4, C6) and three (C1, C3) bonds away will show smaller couplings.

Methyl Carbons: Two distinct signals for the N-methyl and ring-methyl carbons.

Predicted ¹⁹F NMR Spectrum:

A single resonance, likely appearing as a multiplet due to coupling with the aromatic

protons.

Infrared (IR) Spectroscopy:

Objective: Identify key functional groups.

Methodology: Analyze a thin film of the liquid sample between salt plates or using an ATR

accessory.

Expected Absorption Bands:

~3400 cm⁻¹: N-H stretch (characteristic of a secondary amine).

~2800-3000 cm⁻¹: C-H stretches (aromatic and aliphatic).

~1600 cm⁻¹: C=C aromatic ring stretches.

~1200-1300 cm⁻¹: C-N stretch.
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~1100-1250 cm⁻¹: C-F stretch.

Section 4: Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for 5-Fluoro-N,2-dimethylaniline is not widely

available, the hazards can be inferred from close structural analogs like N,N-dimethylaniline

and other fluorinated anilines.[9] These compounds are generally toxic by inhalation, ingestion,

and skin contact, and may be suspected carcinogens.[9][10]

Mandatory Safe Handling Protocol
Engineering Controls: Always handle this compound inside a certified chemical fume hood to

prevent inhalation of vapors.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile or neoprene).

Eye Protection: Use chemical safety goggles and a face shield.

Lab Coat: A standard laboratory coat is required.

Handling: Avoid direct contact with skin and eyes. Prevent inhalation of any vapors or mists.

Keep away from heat, sparks, and open flames, as related anilines can be combustible.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and acids.

Spill Response: In case of a spill, evacuate the area. Absorb the spill with an inert material

(e.g., vermiculite, sand) and place it in a sealed container for chemical waste disposal. Do

not allow the material to enter drains or waterways, as anilines can be toxic to aquatic life.

[11]

Conclusion: A Versatile Intermediate for Advanced
Applications
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5-Fluoro-N,2-dimethylaniline is a specialized chemical intermediate with significant potential

in research and development, particularly in the synthesis of pharmaceuticals and advanced

materials. Its physical characteristics—a low melting point, moderate boiling point, and

solubility in organic solvents—make it amenable to a variety of reaction conditions. The key to

its utility lies in the strategic placement of the fluoro and methyl groups, which provides

chemists with a tool to fine-tune molecular properties. By understanding its predicted

characteristics and adhering to rigorous safety and characterization protocols, researchers can

effectively leverage this compound to drive innovation in drug discovery and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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